Cas no 1361874-46-5 (4-(Chloromethyl)-2-methyl-5-(trifluoromethoxy)pyridine-3-acetonitrile)

• Product Name: 4-(Chloromethyl)-2-methyl-5-(trifluoromethoxy)pyridine-3-acetonitrile
• CAS No: 1361874-46-5
• MF: C₁₀H₈ClF₃N₂O
• MW: 264.631531715393
• CID: 4912529
• Update Time: 2025-09-27

4-(Chloromethyl)-2-methyl-5-(trifluoromethoxy)pyridine-3-acetonitrile Chemical and Physical Properties

Names and Identifiers

• 4-(Chloromethyl)-2-methyl-5-(trifluoromethoxy)pyridine-3-acetonitrile

• Inchi： 1S/C10H8ClF3N2O/c1-6-7(2-3-15)8(4-11)9(5-16-6)17-10(12,13)14/h5H,2,4H2,1H3
• InChI Key： XVJKIDAVEMJWFC-UHFFFAOYSA-N
• SMILES： ClCC1C(=CN=C(C)C=1CC#N)OC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 302
• XLogP3: 2.5
• Topological Polar Surface Area: 45.9

Additional information on 4-(Chloromethyl)-2-methyl-5-(trifluoromethoxy)pyridine-3-acetonitrile

Recent Advances in the Application of 4-(Chloromethyl)-2-methyl-5-(trifluoromethoxy)pyridine-3-acetonitrile (CAS: 1361874-46-5) in Chemical Biology and Pharmaceutical Research

The compound 4-(Chloromethyl)-2-methyl-5-(trifluoromethoxy)pyridine-3-acetonitrile (CAS: 1361874-46-5) has recently emerged as a key intermediate in pharmaceutical synthesis and chemical biology research. This heterocyclic compound, featuring both chloromethyl and trifluoromethoxy functional groups, has demonstrated significant potential in the development of novel bioactive molecules. Recent studies have highlighted its utility as a versatile building block for the synthesis of various pharmacologically active compounds, particularly in the areas of CNS-targeted therapeutics and anti-inflammatory agents.

Structural analysis of 1361874-46-5 reveals several pharmacologically favorable characteristics. The presence of the electron-withdrawing trifluoromethoxy group enhances metabolic stability, while the chloromethyl moiety provides an excellent handle for further chemical modifications. Recent synthetic chemistry publications (2023-2024) have reported innovative routes for the large-scale production of this compound with improved yields (>85%) and purity (>99%), addressing previous challenges in its commercial availability.

In medicinal chemistry applications, researchers at several major pharmaceutical companies have incorporated 1361874-46-5 into the development of novel kinase inhibitors. The pyridine core structure serves as an effective bioisostere for phenyl rings, often improving solubility and target binding affinity. Particularly noteworthy is its use in the synthesis of third-generation JAK inhibitors, where the compound's unique substitution pattern has enabled improved selectivity profiles against JAK family members.

Recent biological studies (2024) have demonstrated that derivatives synthesized from 4-(Chloromethyl)-2-methyl-5-(trifluoromethoxy)pyridine-3-acetonitrile show promising activity in cellular models of autoimmune diseases. One lead compound, currently in preclinical development, exhibited IC50 values in the low nanomolar range against key inflammatory cytokines while maintaining excellent safety profiles in preliminary toxicology studies.

The compound's potential extends beyond traditional small molecule therapeutics. Several research groups have successfully utilized 1361874-46-5 as a key component in PROTAC (Proteolysis Targeting Chimera) development. The chloromethyl group has proven particularly valuable for linker attachment in these bifunctional molecules, enabling the targeted degradation of previously "undruggable" targets in oncology.

Analytical characterization of 1361874-46-5 has advanced significantly in the past year. New HPLC methods with mass spectrometry detection have been developed to monitor its stability under various conditions, revealing excellent thermal stability up to 150°C. These analytical advances support its growing use in process chemistry and formulation development.

Looking forward, the unique chemical properties of 4-(Chloromethyl)-2-methyl-5-(trifluoromethoxy)pyridine-3-acetonitrile position it as a valuable tool for drug discovery. Current research directions include its application in the development of next-generation antiviral agents and its potential use in covalent inhibitor design, leveraging the reactivity of the chloromethyl group for targeted covalent binding.